Cas no 10496-76-1 (4-Methylene-1-pyrazoline)
4-Methylene-1-pyrazoline structure
Product Name:4-Methylene-1-pyrazoline
CAS No:10496-76-1
MF:C4H6N2
MW:82.1038403511047
CID:2657124
PubChem ID:5324719
Update Time:2024-02-27
4-Methylene-1-pyrazoline Chemical and Physical Properties
Names and Identifiers
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- 4-Methylene-1,2-diazacyclopentene
- 4-Methylene-1-pyrazoline
- 4,5-Dihydro-4-methylene-3H-pyrazole
- 3H-Pyrazole, 4,5-dihydro-4-methylene-
- InChI=1/C4H6N2/c1-4-2-5-6-3-4/h1-3H
-
- Inchi: 1S/C4H6N2/c1-4-2-5-6-3-4/h1-3H2
- InChI Key: HEPNIHPVRLJVFS-UHFFFAOYSA-N
- SMILES: N1CC(=C)CN=1
Computed Properties
- Exact Mass: 82.053098200g/mol
- Monoisotopic Mass: 82.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7
- XLogP3: 0.4
4-Methylene-1-pyrazoline Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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